Cas no 62095-51-6 (Acetic acid, (4-chlorophenoxy)-, phenyl ester)

Acetic acid, (4-chlorophenoxy)-, phenyl ester structure
62095-51-6 structure
Product Name:Acetic acid, (4-chlorophenoxy)-, phenyl ester
CAS No:62095-51-6
MF:C14H11ClO3
MW:262.688343286514
CID:458345
PubChem ID:730139
Update Time:2025-04-19

Acetic acid, (4-chlorophenoxy)-, phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, (4-chlorophenoxy)-, phenyl ester
    • phenyl 2-(4-chlorophenoxy)acetate
    • HMS1542E12
    • phenyl (4-chlorophenoxy)acetate
    • AKOS000491962
    • 62095-51-6
    • AN-329/40887288
    • Oprea1_050364
    • DTXSID70352604
    • TimTec1_002916
    • Oprea1_822777
    • Inchi: 1S/C14H11ClO3/c15-11-6-8-12(9-7-11)17-10-14(16)18-13-4-2-1-3-5-13/h1-9H,10H2
    • InChI Key: NUNLXXARLCXOPW-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)OCC(=O)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 262.0396719g/mol
  • Monoisotopic Mass: 262.0396719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 35.5Ų
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